1-butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H21NO3S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 1-butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C19H21NO3S/c1-3-4-11-20-15-8-6-5-7-14(15)19(23,18(20)22)12-16(21)17-10-9-13(2)24-17/h5-10,23H,3-4,11-12H2,1-2H3
• InChI Key: UGRQTDCQFRIVER-UHFFFAOYSA-N
• SMILES: CCCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(S3)C)O

Description

1-Butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of indolones and has been found to possess significant biochemical and physiological effects.

Scientific Research Applications

1-Butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in scientific research. This compound has been found to possess significant anti-inflammatory, anti-oxidant, and anti-tumour activities. It has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 1-butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also induces apoptosis in cancer cells by activating certain signalling pathways.
Biochemical and Physiological Effects:
1-Butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been found to possess significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in the body. It also exhibits anti-angiogenic properties, which can inhibit the growth and spread of tumours.

Advantages and Limitations for Lab Experiments

The advantages of using 1-butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its significant anti-inflammatory, anti-oxidant, and anti-tumour activities. It can also be easily synthesized in the lab using a simple reaction. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 1-butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One potential direction is to investigate its potential as a therapeutic agent for the treatment of cancer and other inflammatory diseases. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, the synthesis of analogues of this compound can be explored to improve its potency and selectivity.

Synthesis Methods

The synthesis of 1-butyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the reaction between 5-methylthiophene-2-carboxylic acid and 1-butyl-3-(2-oxoethyl)-1,3-dihydro-2H-indol-2-one in the presence of a coupling agent. The reaction is carried out in a suitable solvent under controlled conditions. The resulting product is purified using column chromatography to obtain the pure compound.